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Compound of Interest

Compound Name: Go 7874

Cat. No.: B10773938 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides detailed procedures for the safe disposal of

Go 7874, a potent protein kinase C inhibitor.

Safety and Handling Precautions
Before handling Go 7874, it is crucial to consult the Material Safety Data Sheet (MSDS)

provided by the manufacturer.[1] Personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, should be worn at all times to prevent skin

and eye contact. Work should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of any dust or aerosols.

In case of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move to fresh air. If breathing becomes difficult, administer oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Disposal Procedures
The disposal of Go 7874 and its containers must be carried out in accordance with all

applicable federal, state, and local environmental regulations.

Step-by-Step Disposal Guide:

Waste Identification: Unused Go 7874, contaminated materials (e.g., pipette tips, gloves,

paper towels), and empty containers should be considered chemical waste.

Segregation: Keep Go 7874 waste separate from other laboratory waste streams to avoid

incompatible chemical reactions.

Containerization:

Place solid waste and contaminated materials into a clearly labeled, sealed, and puncture-

proof waste container.

For solutions containing Go 7874, use a labeled, leak-proof container. Do not mix with

other solvent wastes unless compatibility is confirmed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Go 7874". Include the date of accumulation.

Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials, until it is collected by a licensed hazardous waste disposal

contractor.

Professional Disposal: Arrange for the collection and disposal of the waste through a certified

hazardous waste management company. Do not dispose of Go 7874 down the drain or in

regular trash.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area and restrict access.
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Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully absorb the material with an inert absorbent material

such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels

without appropriate precautions.

Collection: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable decontamination solution, and collect

the cleaning materials as hazardous waste.

Experimental Workflow for Disposal
To visualize the procedural flow of Go 7874 disposal, the following diagram outlines the key

steps from waste generation to final disposal.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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